(1R,2R,4R)-2',5'-Dioxospiro[bicyclo[2.2.1]heptane-6,4'-imidazolidine]-2-carboxylic acid

• IUPAC Name: (1R,2R,4R)-2',5'-dioxospiro[bicyclo[2.2.1]heptane-6,4'-imidazolidine]-2-carboxylic acid
• InChI: InChI=1S/C10H12N2O4/c13-7(14)5-1-4-2-6(5)10(3-4)8(15)11-9(16)12-10/h4-6H,1-3H2,(H,13,14)(H2,11,12,15,16)/t4-,5+,6+,10?/m0/s1
• InChI Key: OJDGDTWOPAKPSU-JKGXRCIZSA-N
• Canonical SMILES: C1C2CC(C1C(=O)O)C3(C2)C(=O)NC(=O)N3
• Isomeric SMILES: C1[C@H]2C[C@H]([C@@H]1C(=O)O)C3(C2)C(=O)NC(=O)N3
• Molecular Formula: C10H12N2O4
• Molecular Weight: 224.21 g/mol

Description

The compound you mentioned contains a bicyclo[2.2.1]heptane structure. This is a type of organic compound with a unique structure that is embedded in numerous compounds with various functions.

Molecular Structure Analysis

The bicyclo[2.2.1]heptane structure is a key component of the compound. It’s a type of bicyclic molecule, meaning it contains two rings. In this case, the rings are fused together, sharing two carbon atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For bicyclo[2.2.1]heptane, properties such as triple point temperature, normal boiling temperature, critical temperature, and critical pressure have been evaluated.

Future Directions

The future directions for research on this compound would depend on its potential applications. Given the unique structure of bicyclo[2.2.1]heptane, it could be of interest in the development of new materials or pharmaceuticals.